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Compound of Interest

Compound Name: BCN-PEG4-Ts

Cat. No.: B12414371

Technical Support Center: BCN-PEG4-Ts
Conjugation

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) to address low yield issues encountered during BCN-PEG4-Ts conjugation
experiments.

Troubleshooting Guides & FAQs

This section is designed to help you identify and resolve common problems that can lead to low
conjugation efficiency.

FAQ 1: What is the reaction mechanism of BCN-PEG4-
Ts?

BCN-PEG4-Ts is a bifunctional linker used in a two-step conjugation process.

o Tosyl Group Reaction: The tosyl (Ts) group is an excellent leaving group that reacts with
nucleophiles on your biomolecule, such as primary amines (e.g., lysine residues) or thiols
(e.g., cysteine residues), to form a stable covalent bond. This reaction attaches the BCN-
PEG4 moiety to your molecule of interest.

 Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC): The bicyclo[6.1.0]nonyne (BCN)
group is a strained alkyne that reacts with an azide-modified molecule in a copper-free click
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chemistry reaction. This forms a stable triazole linkage.

A diagram of the overall reaction scheme is presented below.
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Caption: Reaction scheme for BCN-PEG4-Ts conjugation.

Question 2: My final conjugate yield is low. How can |
troubleshoot this?

Low yield can arise from issues in either the tosyl group reaction or the SPAAC reaction. The

following workflow can help you pinpoint the problem.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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